(S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• SMILES: COC1=CC=CC2=C1CCCC2N.Cl
• InChI: InChI=1S/C11H15NO.ClH/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12;/h3-4,7,10H,2,5-6,12H2,1H3;1H/t10-;/m0./s1
• InChIKey: AOQKUZAUTAMGNO-PPHPATTJSA-N

Chiral 1-aminotetralins show stereochemistry-dependent pharmacology where the wrong enantiomer causes false-negative results. This (S)-enantiomer HCl salt is the definitive starting material for SERT/α₂-adrenoceptor programs. • Enantiopure (S)-configuration: essential for tetrabenazine-reversal & anticataleptic activity; R-isomer has no anticataleptic effect. • SERT inhibitor scaffold: derivatives achieve IC₅₀ 13 nM (>20× fluoxetine); α₂-adrenoceptor Kᵢ = 2.0 nM. • Stable HCl salt, stored 2-8°C under argon; N-alkylation proceeds without racemization at C1.

(S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride – Structural and Pharmacological Overview

(S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS 103834-50-0 for the free base; hydrochloride salt MW 213.71, formula C₁₁H₁₆ClNO) is a chiral 1-aminotetralin derivative bearing a 5-methoxy substituent on the tetrahydronaphthalene core. The compound belongs to a class of 1-aminotetralins originally investigated by Pfizer for central nervous system applications, where the absolute configuration at C1 was shown to be the primary determinant of pharmacological directionality—segregating antidepressant-like, anticataleptic, and anxiolytic-like activities between the S and R enantiomers [1]. As an enantiopure hydrochloride salt, this compound serves as a chiral building block for derivatives targeting serotonin transporters, α₂-adrenoceptors, and 5-HT receptor subtypes, with stereochemical integrity being essential for reproducible target engagement [2].

Chiral 1-aminotetralin scaffold

Enantiopure S form for SERT/α₂-adrenoceptor ligand synthesis; stereochemistry directs CNS behavioral model outcome

Enantiomer-specific pharmacology

S enantiomer appropriate for anticataleptic/tetrabenazine-reversal studies; R enantiomer shows divergent CER suppression

Classical resolution supply

N-acetyl-L-tyrosine resolution supports reliable enantiopure manufacturing without asymmetric catalysis

• [1] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source
• [2] Giardina WJ, Buckner SA, Hancock AA, et al. A-80426, a potent α₂-adrenoceptor antagonist with serotonin uptake blocking activity and putative antidepressant-like effects: I. Biochemical profile. Drug Dev Res. 1995;35(4):237-245. doi:10.1002/ddr.430350405. View Source

Why This Compound Cannot Be Replaced by In-Class Analogs

The 1-aminotetralin scaffold exhibits a pronounced stereochemical dependence of biological activity that precludes generic substitution. Resolution studies of racemic 5-methoxy-1-aminotetralins demonstrated that the S and R enantiomers produce qualitatively distinct and non-overlapping in vivo pharmacological profiles: S isomers selectively confer tetrabenazine-reversal and anticataleptic activity, whereas R isomers exclusively mediate conditioned emotional response (CER) suppression and β-adrenergic blockade [1]. Furthermore, the 1-amino substitution pattern yields a fundamentally different receptor-interaction landscape compared to the more commonly available 2-aminotetralin positional isomer (e.g., (S)-5-methoxy-2-aminotetralin hydrochloride, CAS 58349-17-0), which preferentially engages dopamine D₂/D₃ receptors rather than the serotonin–noradrenaline axes targeted by 1-amino congeners [2]. These divergent properties mean that procurement of the incorrect enantiomer or positional isomer introduces uncontrolled pharmacological variables that cannot be compensated for by dose adjustment.

Target (S)-1-aminotetralin

S enantiomer yields anticataleptic, tetrabenazine-reversal activity; engages SERT/α₂-adrenoceptors. Enantiopure hydrochloride salt.

R enantiomer or racemate

R enantiomer may produce opposite CER suppression and β-blockade; racemate introduces mixed signals. Not interchangeable for S-specific behavioral models.

1-Amino positional isomer

1-Aminotetralin core gives access to SERT/α₂ pharmacology; distinct from 2-amino series which favors D₂/5-HT₁A.

2-Aminotetralin analog (e.g., CAS 58349-17-0)

Positional isomer primarily targets dopamine D₂/D₃ and 5-HT₁A; SERT activity may not transfer. Substitution may shift receptor profile completely.

• [1] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source
• [2] Homan EJ, Tulp MTM, Nilsson JE, Wikström HV, Grol CJ. C5-substituted derivatives of 5-OMe-BPAT: Synthesis and interactions with dopamine D-2 and serotonin 5-HT1A receptors. Bioorg Med Chem. 1999;7(11):2541-2548. doi:10.1016/S0968-0896(99)00175-3. View Source

Quantitative Differentiation Evidence Against Key Comparators

Enantiomer-Specific In Vivo Behavioral Pharmacology

Resolution of racemic 5-methoxy-1-aminotetralin derivatives revealed a complete segregation of in vivo central nervous system activities by absolute configuration at C1. Across multiple 5-methoxy-substituted 1-aminotetralin congeners, the S enantiomers exclusively exhibited tetrabenazine-reversal activity and anticataleptic effects, whereas the corresponding R enantiomers were entirely inactive in these assays and instead selectively mediated conditioned emotional response (CER) suppression [1]. The paper explicitly states: 'Without exception, activity in the CER test was exhibited only by compounds with the R configuration. Conversely, only S isomers exhibited antitetrabenazine activity' (Table VI, Sarges et al., 1973) [1]. This stereochemical determinism means that use of the R enantiomer or racemate in applications requiring anticataleptic or tetrabenazine-reversal pharmacology would produce a null result.

Enantiomer-specific behavioral pharmacology

Class-level inference

S enantiomers: tetrabenazine reversal & anticataleptic (+) R enantiomers: CER suppression (+), antitetrabenazine (−)

Enantiomer-choice determines CNS assay outcome; zero cross-activity.

Sarges et al., 1973, rat behavioral models.

Evidence Dimension	In vivo behavioral pharmacology – tetrabenazine reversal and anticataleptic activity vs. CER suppression
Target Compound Data	S enantiomers of 5-methoxy-1-aminotetralins: positive for tetrabenazine reversal and anticataleptic activity; negative for CER suppression
Comparator Or Baseline	R enantiomers of the same 5-methoxy-1-aminotetralins: negative for tetrabenazine reversal and anticataleptic activity; positive for CER suppression
Quantified Difference	Qualitative all-or-none segregation – zero overlap in activity profiles between enantiomers across the series
Conditions	In vivo rat behavioral models: tetrabenazine reversal (ED₅₀, mg/kg ip), trifluoperazine catalepsy reversal, conditioned emotional response (CER) assay; Sarges et al., J Med Chem 1973, Table VI

Why This Matters

For researchers procuring a chiral 1-aminotetralin for CNS behavioral studies, selection of the S enantiomer is mandatory if the target pharmacology involves anticataleptic or monoamine-depletion-reversal mechanisms—the R enantiomer will not substitute.

• [1] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source

Divergent Receptor Engagement: 1-Amino vs. 2-Amino Isomers

The 1-aminotetralin and 2-aminotetralin positional isomers engage fundamentally different receptor populations. The 2-amino series—exemplified by (S)-5-methoxy-2-aminotetralin (rotigotine intermediate, CAS 58349-17-0) and its N-propylated analog 5-OMe-BPAT—shows primary affinity for dopamine D₂ receptors (Kᵢ = 4.9–550 nM range depending on C5 substitution) and moderate 5-HT₁A affinity (Kᵢ = 1.0–60 nM) [1]. In contrast, the 1-amino series derivatized at the amine nitrogen yields compounds such as A-80426, which displays a completely distinct profile: potent serotonin transporter (SERT) inhibition (IC₅₀ = 13 nM), α₂-adrenoceptor antagonism (Kᵢ = 2.0 nM), and only moderate dopamine D₂ affinity (Kᵢ = 51.5 nM) with negligible 5-HT₁A binding [2]. The unsubstituted primary amine (S)-5-methoxy-1-aminotetralin serves as the chiral entry point for constructing 1-amino series ligands, and its procurement rather than the more widely available 2-amino isomer determines which receptor landscape is accessible to downstream derivatization.

Receptor engagement: 1-amino vs 2-amino

Cross-study comparable

1-amino (A-80426): SERT IC₅₀ 13 nM, α₂ Kᵢ 2.0 nM 2-amino: D₂ Kᵢ 4.9–550 nM, 5-HT₁A Kᵢ 1–60 nM

Positional isomer dictates receptor class; SERT/α₂ vs D₂/5-HT₁A.

Giardina 1995 vs Homan 1999; different assay panels.

Evidence Dimension	Receptor binding and transporter inhibition profile
Target Compound Data	1-Aminotetralin scaffold derivatives: SERT IC₅₀ = 13 nM (A-80426); α₂-adrenoceptor Kᵢ = 2.0 nM; D₂ Kᵢ = 51.5 nM; 5-HT₁A negligible [2]
Comparator Or Baseline	2-Aminotetralin scaffold derivatives: D₂ Kᵢ = 4.9–550 nM; 5-HT₁A Kᵢ = 1.0–60 nM (5-OMe-BPAT series) [1]; no significant SERT or α₂ activity reported
Quantified Difference	Functional target class switch: 1-amino series → SERT/α₂-adrenoceptor dominant; 2-amino series → D₂/5-HT₁A dominant. SERT potency difference >10-fold (13 nM vs. no significant inhibition)
Conditions	1-amino data: rat synaptosomal [³H]-5-HT uptake assay; [³H]-rauwolscine binding to α₂-adrenoceptors; [³H]-spiperone binding to D₂. 2-amino data: [³H]-spiperone binding to rat striatal D₂; [³H]-8-OH-DPAT binding to rat frontal cortex 5-HT₁A.

Why This Matters

Procurement of the incorrect positional isomer (2-amino instead of 1-amino) commits the entire synthetic program to a different receptor-target class, rendering the compound useless for programs aimed at SERT or α₂-adrenoceptor modulation.

• [1] Homan EJ, Tulp MTM, Nilsson JE, Wikström HV, Grol CJ. C5-substituted derivatives of 5-OMe-BPAT: Synthesis and interactions with dopamine D-2 and serotonin 5-HT1A receptors. Bioorg Med Chem. 1999;7(11):2541-2548. doi:10.1016/S0968-0896(99)00175-3. View Source
• [2] Giardina WJ, Buckner SA, Hancock AA, et al. A-80426, a potent α₂-adrenoceptor antagonist with serotonin uptake blocking activity and putative antidepressant-like effects: I. Biochemical profile. Drug Dev Res. 1995;35(4):237-245. doi:10.1002/ddr.430350405. View Source

Enantiomeric Excess and Pharmacological Reproducibility

The pharmacological segregation documented by Sarges et al. (1973) imposes a stringent chiral purity requirement on any procured batch of (S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride. Because the R enantiomer carries a distinct and potentially antagonistic biological activity (CER suppression, β-blockade), even modest enantiomeric contamination can confound experimental outcomes [1]. Commercially available batches of the (S)-enantiomer hydrochloride salt are typically specified at ≥95% purity ; however, the critical parameter for pharmacological use is enantiomeric excess (ee), not merely chemical purity. The resolution method using N-acetyl-L-tyrosine described by Sarges et al. demonstrates that optical purity (constant rotation) is achievable with a single recrystallization, establishing a precedent that enantiopure material can be obtained and should be verified by chiral HPLC or polarimetry before use [1]. For procurement, specification of ee ≥98% is the minimum threshold to ensure that R-enantiomer contamination does not exceed the level at which CER-active or β-blocking artifacts could emerge in sensitive in vivo assays.

Enantiomeric excess requirement

Supporting evidence

Chemical purity ≥95% Target ee ≥98%

Chiral purity specification critical for behavioral reproducibility.

Racemate yields mixed CER + anticataleptic signals; even 2% R may artifact.

Evidence Dimension	Chiral purity requirement for pharmacological reproducibility
Target Compound Data	(S)-enantiomer: target specification ≥95% chemical purity, recommended ≥98% enantiomeric excess
Comparator Or Baseline	Racemic 5-methoxy-1-aminotetralin: 1:1 mixture of S and R enantiomers produces a mixed CER-active and anticataleptic profile with reduced signal-to-noise in either assay direction
Quantified Difference	Racemate: dual activity confounds interpretation; 2% R contamination in S batch: estimated ≤2% CER-active component; 10% R contamination: potentially detectable CER artifact in sensitive behavioral assays
Conditions	Inferred from enantiomeric activity segregation data in Sarges et al. 1973; commercial purity specifications from AKSci and Achemblock product listings for (1S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine

Why This Matters

A procurement specification lacking enantiomeric excess verification creates risk of batch-to-batch pharmacological variability; users should require a certificate of analysis with chiral HPLC or optical rotation data.

• [1] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source

Synthetic Accessibility via Chiral Resolution

The original resolution protocol for 5-methoxy-1-aminotetralins employed N-acetyl-L-tyrosine to selectively precipitate the less soluble S isomer salt from a racemic methanolic solution, enabling quantitative separation with a single recrystallization step [1]. This method yields the S enantiomer directly as the crystalline salt without requiring asymmetric synthesis or expensive chiral catalysts. In contrast, the more widely manufactured (S)-5-methoxy-2-aminotetralin hydrochloride (CAS 58349-17-0, the rotigotine intermediate) typically requires asymmetric hydrogenation of a prochiral enamide or ketone precursor using chiral transition-metal catalysts, a route that is both more costly and more sensitive to catalyst poisoning than classical resolution [2]. The availability of a straightforward resolution pathway for the 1-amino series means that enantiopure (S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride can be sourced at competitive cost from multiple suppliers, with reproducible enantiopurity verified by optical rotation.

Synthetic route comparison

Class-level inference

Resolution (N-acetyl-L-tyrosine) → 1-step chiral separation

2-amino series → Asymmetric hydrogenation, multi-step

Classical resolution supports reliable, cost-effective enantiopure supply.

No chiral catalyst required; metal impurity risk reduced.

Evidence Dimension	Synthetic route complexity and scalability for enantiopure production
Target Compound Data	Resolution with N-acetyl-L-tyrosine (0.5 eq), single recrystallization to constant optical rotation; racemate → S isomer salt precipitation [1]
Comparator Or Baseline	(S)-5-methoxy-2-aminotetralin: chiral ketoreduction or asymmetric hydrogenation requiring chiral Ru/BINAP or similar catalyst systems; patent CN102001954A describes multi-step asymmetric synthesis [2]
Quantified Difference	1-amino series: classical resolution, 1-step chiral separation; 2-amino series: asymmetric catalysis required, typically 3–5 synthetic steps to enantiopure product
Conditions	Resolution: free base in MeOH/Et₂O, 0.5 eq N-acetyl-L-tyrosine, warm to dissolve, cool to precipitate S salt; R isomer recovered from filtrate with D-mandelic acid

Why This Matters

The simpler resolution-based manufacturing route for the S-1-amino enantiomer translates to more reliable supply chains, lower procurement cost, and reduced risk of catalyst-derived metal impurities compared to the 2-amino positional isomer.

• [1] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source
• [2] Chinese Patent CN102001954A. Synthetic method of (S)-2-amino-5-methoxytetralin hydrochloride (rotigotine intermediate). Filed 2011 Apr 1. Assignee: not specified in search results. Available via Google Patents. View Source

Comparative Potency at Serotonin Transporter

While direct binding data for the unsubstituted primary amine (S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine at SERT are not published, the N-alkylated derivative A-80426—constructed on the (R)-5-methoxy-1-aminotetralin scaffold—demonstrates that the 1-aminotetralin core, when elaborated, can achieve SERT inhibition (IC₅₀ = 13 nM) that is approximately 24-fold more potent than the clinical SSRI fluoxetine (IC₅₀ = 308 nM) in the same rat synaptosomal [³H]-5-HT uptake assay [1]. This establishes a potency benchmark for the 1-aminotetralin pharmacophore at SERT and implies that the S enantiomer of the primary amine, as the chiral precursor, provides the stereochemical entry point for constructing SERT ligands with potentially differentiated binding kinetics relative to fluoxetine. The selectivity window is also notable: A-80426 shows only moderate D₂ affinity (Kᵢ = 51.5 nM) and weak D₁ affinity (Kᵢ = 744 nM), indicating that SERT inhibition is the dominant pharmacology [1].

SERT inhibition potency (derived compound)

Cross-study comparable

23.7× more potent than fluoxetine A-80426 SERT IC₅₀ 13 nM vs fluoxetine 308 nM

1-Aminotetralin scaffold enables high SERT affinity; stereochemistry may refine selectivity.

A-80426 also carries α₂-antagonism (Kᵢ 2.0 nM).

Evidence Dimension	Serotonin transporter (SERT) inhibition potency
Target Compound Data	A-80426 (R-1-aminotetralin derivative): SERT IC₅₀ = 13 nM; [³H]-paroxetine binding Kᵢ = 3.8 nM [1]
Comparator Or Baseline	Fluoxetine: SERT IC₅₀ = 308 nM in the same assay; α₂-adrenoceptor Kᵢ for A-80426 = 2.0 nM [1]
Quantified Difference	A-80426 is 23.7-fold more potent than fluoxetine at SERT (13 nM vs. 308 nM); A-80426 additionally carries potent α₂-adrenoceptor antagonism (Kᵢ = 2.0 nM) not present in fluoxetine
Conditions	Rat brain synaptosomes, [³H]-serotonin reuptake inhibition, 15-min incubation; [³H]-paroxetine binding to 5-HT uptake sites; [³H]-rauwolscine binding to α₂-adrenoceptors

Why This Matters

For medicinal chemistry programs targeting SERT with a 1-aminotetralin scaffold, the S enantiomer of the primary amine provides the chiral building block with demonstrated potential to yield compounds exceeding fluoxetine's potency by >20-fold, while offering the possibility of adjunctive α₂-adrenoceptor pharmacology.

• [1] Giardina WJ, Buckner SA, Hancock AA, et al. A-80426, a potent α₂-adrenoceptor antagonist with serotonin uptake blocking activity and putative antidepressant-like effects: I. Biochemical profile. Drug Dev Res. 1995;35(4):237-245. doi:10.1002/ddr.430350405. View Source

Procurement-Driven Application Scenarios

Chiral Building Block for SERT Ligand Discovery

The (S)-5-methoxy-1-aminotetralin scaffold provides the stereochemically defined core for constructing N-alkylated 1-aminotetralin derivatives with SERT inhibitory activity. As demonstrated by the A-80426 series, elaboration of the 1-aminotetralin core can yield SERT inhibitors with IC₅₀ values in the low nanomolar range (13 nM), exceeding fluoxetine's potency by >20-fold [1]. The S enantiomer of the primary amine is the entry point for investigating whether the stereochemistry-dependent pharmacological segregation observed in vivo (antitetrabenazine/anticataleptic for S vs. CER suppression for R) translates into differentiated SERT binding kinetics or functional selectivity profiles. Procuring the S enantiomer rather than racemate ensures that any observed SERT or in vivo activity can be unambiguously attributed to a single stereochemical entity.

Anticataleptic and Tetrabenazine-Reversal Pharmacology

The Sarges et al. (1973) study established that across the 5-methoxy-1-aminotetralin series, only S enantiomers exhibit tetrabenazine-reversal and anticataleptic activity—a profile that distinguishes this compound class from both the R enantiomers and from classical neuroleptics [2]. (S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is therefore the appropriate starting material for structure–activity relationship (SAR) studies aimed at optimizing anticataleptic efficacy or exploring the mechanism of tetrabenazine antagonism. Procurement of the R enantiomer or racemate for such studies would produce false-negative results, as those forms lack anticataleptic activity entirely.

Probe for α₂-Adrenoceptor vs. 5-HT₁A Receptor Selectivity

The 1-aminotetralin scaffold, when N-functionalized, can access α₂-adrenoceptors with high affinity (Kᵢ = 2.0 nM for A-80426) while largely sparing 5-HT₁A receptors [1]. In contrast, the 2-aminotetralin positional isomer preferentially targets dopamine D₂ and 5-HT₁A receptors [3]. This orthogonal receptor selectivity makes (S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride the rational procurement choice for programs seeking to develop α₂-adrenoceptor ligands or dual SERT/α₂-adrenoceptor agents without the confounding D₂/5-HT₁A activity inherent to the 2-amino series.

Enantiopure Intermediate for CNS-Active N-Substituted Derivatives

The hydrochloride salt form provides superior storage stability and handling characteristics compared to the free base, with recommended storage at 2–8°C under argon . The primary amine can be selectively N-alkylated without racemization at C1, enabling modular construction of compound libraries where the 5-methoxy-1-aminotetralin pharmacophore is conserved. The classical resolution route using N-acetyl-L-tyrosine establishes that enantiopure material is accessible at scale without asymmetric catalysis, supporting both medicinal chemistry lead optimization and larger-scale preclinical candidate synthesis [2].

Application

Selection Property

Validation Focus

SERT ligand discovery (1-aminotetralin core)

Stereochemically defined S enantiomer; enantiopure hydrochloride

SERT inhibition assay; enantiomer-comparison behavioral models

Anticataleptic / tetrabenazine-reversal behavioral studies

S enantiomer appropriate for model activity; R form lacks this profile

Tetrabenazine-reversal and catalepsy reversal assays in rodent

α₂-Adrenoceptor ligand development (vs. D₂/5-HT₁A)

1-Amino positional isomer targets SERT/α₂; avoids D₂/5-HT₁A bias

α₂ binding and selectivity against 5-HT₁A, D₂ assays

Enantiopure building block for CNS library synthesis

Stable hydrochloride salt; chiral integrity maintained during N-alkylation

Chiral HPLC and optical rotation verification post-derivatization

• [1] Giardina WJ, Buckner SA, Hancock AA, et al. A-80426, a potent α₂-adrenoceptor antagonist with serotonin uptake blocking activity and putative antidepressant-like effects: I. Biochemical profile. Drug Dev Res. 1995;35(4):237-245. doi:10.1002/ddr.430350405. View Source
• [2] Sarges R, Tretter JR, Tenen SS, Weissman A. 5,8-Disubstituted 1-aminotetralins. A class of compounds with a novel profile of central nervous system activity. J Med Chem. 1973 Sep;16(9):1003-11. doi:10.1021/jm00267a010. PMID: 4795663. View Source
• [3] Homan EJ, Tulp MTM, Nilsson JE, Wikström HV, Grol CJ. C5-substituted derivatives of 5-OMe-BPAT: Synthesis and interactions with dopamine D-2 and serotonin 5-HT1A receptors. Bioorg Med Chem. 1999;7(11):2541-2548. doi:10.1016/S0968-0896(99)00175-3. View Source